Cas no 20787-21-7 (2,3,4-Tri-O-benzylpentopyranose)

• Product Name: 2,3,4-Tri-O-benzylpentopyranose
• CAS No: 20787-21-7
• MF: C₂₆H₂₈O₅
• MW: 420.497528076172
• CID: 5019231
• Update Time: 2025-10-13

2,3,4-Tri-O-benzylpentopyranose Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tri-O-benzylpentopyranose
• (3R,4R,5R)-3,4,5-tris(Benzyloxy)tetrahydro-2H-pyran-2-ol
• 2,3,4-Tri-O-benzyl-b-D-arabinopyranose
• NSC106548
• 3,4,5-tris(phenylmethoxy)oxan-2-ol
• 3,4,5-tris(benzyloxy)tetrahydro-2H-pyran-2-ol
• 3,4,5-tris(benzyloxy)oxan-2-ol
• 2,3,4-Tri-O-benzylpentopyranose #
• 2,3,4-Tri-O-benzyl-.beta.D-ribopyranose
• (2S,3R,4S,5S)-3,4,5-tris(phenylmethoxy)oxan-2-ol

• Inchi： 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(19-31-26)28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2
• InChI Key： HTSKDJMXBBFKKG-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 482
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2,3,4-Tri-O-benzylpentopyranose

Introduction to 2,3,4-Tri-O-benzylpentopyranose (CAS No. 20787-21-7)

2,3,4-Tri-O-benzylpentopyranose is a well-characterized carbohydrate derivative widely utilized in the field of organic synthesis and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 20787-21-7, is a key intermediate in the synthesis of complex glycosidic structures, making it invaluable for both academic studies and industrial applications. Its unique structural features—specifically the presence of benzyl protecting groups on the hydroxyl moieties—enhance its stability and reactivity, facilitating its use in multi-step synthetic pathways.

The significance of 2,3,4-Tri-O-benzylpentopyranose lies in its role as a building block for oligosaccharides and glycopeptides. These macromolecules are integral to numerous biological processes, including cell signaling, immune responses, and enzyme inhibition. By employing this derivative, researchers can efficiently construct glycosidic linkages that mimic natural carbohydrate sequences, which is crucial for developing therapeutic agents targeting carbohydrate-binding proteins.

Recent advancements in glycoscience have highlighted the importance of well-protected sugars in drug discovery. For instance, studies published in journals such as *Journal of Organic Chemistry* and *Carbohydrate Research* have demonstrated that 2,3,4-Tri-O-benzylpentopyranose serves as an excellent precursor for generating novel glycosides with potential pharmacological activity. Its benzyl ether groups provide a stable framework that can be selectively removed under mild acidic or enzymatic conditions, allowing for the introduction of diverse functional moieties without compromising the core sugar scaffold.

The compound’s utility extends beyond synthetic chemistry; it is also employed in the development of carbohydrate-based vaccines and mimics. For example, recent research has shown that derivatives of 2,3,4-Tri-O-benzylpentopyranose can be engineered to elicit immune responses against pathogenic glycans. This approach has opened new avenues in vaccine design, particularly against infectious diseases where carbohydrate epitopes play a pivotal role in pathogen recognition.

In the realm of medicinal chemistry, the synthesis of enzyme inhibitors often relies on carbohydrate mimics to disrupt specific biological pathways. The benzyl-protected pentopyranose core offers a versatile platform for modulating enzyme-substrate interactions. A notable application is its use in inhibiting glycosidases, which are enzymes implicated in diseases such as lysosomal storage disorders and cancer metastasis. By fine-tuning the substituents on the sugar ring, researchers can develop selective inhibitors with improved binding affinity and reduced off-target effects.

The chemical properties of 2,3,4-Tri-O-benzylpentopyranose make it an attractive candidate for exploring novel synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and organocatalytic asymmetric transformations have been applied to further functionalize this intermediate. These innovations not only expand the synthetic toolkit but also enable the construction of complex glycosidic architectures with high enantioselectivity—a critical factor for pharmaceutical applications.

From a commercial perspective, the demand for high-purity 2,3,4-Tri-O-benzylpentopyranose has surged due to its widespread use in contract research organizations (CROs) and pharmaceutical companies. Manufacturers specializing in fine chemicals have optimized production processes to meet stringent quality standards required for preclinical and clinical studies. This ensures that researchers worldwide can access reliable materials for their investigations without compromising reproducibility.

The future prospects of 2,3,4-Tri-O-benzylpentopyranose are closely tied to emerging trends in glycotechnology. As our understanding of glycan biology evolves, so does the need for sophisticated tools to study these molecules. Advances in mass spectrometry and computational modeling are enabling researchers to analyze glycan structures with unprecedented detail. This synergy between experimental chemistry and bioinformatics positions 2,3,4-Tri-O-benzylpentopyranose as a cornerstone compound in next-generation glycan research.

In conclusion,2,3,4-Tri-O-benzylpentopyranose (CAS No. 20787-21-7) remains a cornerstone in carbohydrate chemistry due to its versatility and utility across multiple disciplines. Its role as a synthetic intermediate has paved the way for groundbreaking discoveries in drug development and vaccine design. As research continues to uncover new biological functions of carbohydrates,2,3,4-Tri-O-benzylpentopyranose will undoubtedly continue to play a pivotal role in advancing scientific understanding and therapeutic innovation.